DOPE-PEG-Azide

• Molecular Formula: C44H81N4O10P
• Molecular Weight: 857.1 g/mol
• InChI: InChI=1S/C44H81N4O10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-42(49)55-39-41(40-57-59(52,53)56-38-35-46-44(51)54-37-36-47-48-45)58-43(50)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,41H,3-16,21-40H2,1-2H3,(H,46,51)(H,52,53)/b19-17-,20-18-/t41-/m1/s1
• InChIKey: WXJIVFSQECIQMQ-NSUCVBPYSA-N

DOPE-PEG-Azide: Technical Specifications and Core Characteristics for Procurement Evaluation

DOPE-PEG-Azide is a heterobifunctional lipid-polymer conjugate that integrates the membrane-anchoring and fusion-promoting properties of 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) with the steric stabilization and stealth characteristics of polyethylene glycol (PEG), and is functionalized with a terminal azide (-N₃) group for bioorthogonal click chemistry . This amphiphilic molecule self-assembles into lipid bilayers or micelles in aqueous environments and is predominantly utilized as a functional excipient in the formulation of targeted liposomes and lipid nanoparticles (LNPs) for drug and nucleic acid delivery [1]. The compound is typically supplied as an ammonium salt (CAS: 2342575-84-0) with an average molecular weight determined by the PEG chain length (e.g., 2000 Da, 3400 Da, or 5000 Da) and is characterized by its chemical formula (C44H81N4O10P for the PEG2000 variant) .

Liposomal Formulation Supports targeted liposome and LNP assembly for nucleic acid and drug delivery research.

Click Chemistry Copper-free SPAAC conjugation via azide handle for surface functionalization.

Stealth & Fusion PEG provides steric stabilization; DOPE anchor enables membrane fusion for endosomal escape.

• [1] MedChemExpress. DOPE-PEG-Azide (MW 2000) product description. HY-179836. View Source

Why DOPE-PEG-Azide Cannot Be Directly Substituted by DSPE-PEG-Azide or Other PEGylated Lipids

Direct substitution of DOPE-PEG-Azide with other PEGylated lipids, such as DSPE-PEG-Azide or DPPE-PEG-Azide, is scientifically unsound due to fundamental differences in lipid acyl chain structure and resulting biophysical properties. DOPE contains unsaturated oleoyl chains (C18:1), which confer a low lamellar-to-inverted hexagonal (Lα-HII) phase transition temperature of approximately 6-12°C [1]. This property is critical for pH-dependent membrane fusion and endosomal escape, which are essential for the intracellular delivery of nucleic acids and other macromolecular payloads. In contrast, DSPE (distearoyl-phosphatidylethanolamine) features saturated stearoyl chains (C18:0) that result in a high phase transition temperature and form stable, rigid bilayers, making it unsuitable for applications requiring membrane fusion but advantageous for long-circulating, non-fusogenic systems . Consequently, the choice of lipid anchor is not interchangeable; it is a critical design parameter that dictates the in vitro transfection efficiency and in vivo biodistribution of the resulting lipid nanoparticles [2].

Lipid Anchor Mismatch

DOPE-PEG-Azide's unsaturated acyl chains drive pH-sensitive membrane fusion; DSPE's saturated chains form rigid bilayers lacking fusogenic activity.

Formulation-Dependent Circulation

Circulation time extension is lipid-matrix dependent; DOPE-PEG may show reduced performance in saturated-lipid liposomes where DSPE-PEG excels.

Endosomal Escape Incompatibility

Without DOPE's HII phase transition, intracellular delivery of siRNA/mRNA payloads may be severely compromised.

• [1] E. Shyamsunder, P. Botos, S. M. Gruner. Comment on: X-ray diffraction study of the effects of pressure on bilayer to nonbilayer lipid membrane phase transitions. J. Chem. Phys. 1989, 90, 1293-1295. View Source
• [2] S. Hatakeyama et al. Prolonged circulation time in vivo of large unilamellar liposomes composed of distearoyl phosphatidylcholine and cholesterol containing amphipathic poly(ethylene glycol). Biochim. Biophys. Acta. 1992. View Source

DOPE-PEG-Azide Quantitative Differentiation Evidence Against Key Comparators

Circulation Time Modulation: DOPE-PEG vs. DSPE-PEG in Liposomal Formulations

In a direct head-to-head study evaluating the effect of PEGylated phospholipids on liposome circulation time in mice, DOPE-PEG and DSPE-PEG exhibited markedly different performance depending on the liposome composition. DOPE-PEG prolonged the circulation time of egg PC/Cholesterol liposomes in a manner directly proportional to its PEG molecular weight. However, for liposomes composed of saturated lipids (DSPC/Cholesterol), DOPE-PEG was ineffective; instead, DSPE-PEG and DPPE-PEG of low molecular weight (e.g., 1000 or 2000 Da) were required to significantly increase blood residence time. For example, DSPC/Cholesterol/DSPE-PEG2000 liposomes (1:1:0.13 molar ratio) with 6 mol% PEG remained in circulation for over 24 hours, a result not achievable with DOPE-PEG in this specific formulation [1].

Circulation Time

Head-to-head

DSPE-PEG2000: >24 h half-life in saturated-lipid liposomes; DOPE-PEG ineffective in this matrix.

Formulation-dependent stealth performance

In vivo mouse PK; liposome composition critical

Evidence Dimension	In vivo blood circulation time prolongation
Target Compound Data	DOPE-PEG (PEG MW 2000, 5000, 12000) prolonged circulation of egg PC/Cholesterol liposomes; activity proportional to PEG MW (12000 = 5000 > 2000 > 1000)
Comparator Or Baseline	DSPE-PEG (PEG MW 1000, 2000) effectively prolonged circulation of DSPC/Cholesterol liposomes; DOPE-PEG was ineffective in this saturated lipid matrix.
Quantified Difference	DSPC/Cholesterol/DSPE-PEG2000 LUVs (6 mol% PEG, 200 nm) exhibited a circulation half-life of >24 h in mice.
Conditions	In vivo pharmacokinetic study in mice; liposome size <300 nm, 3 mol% amphipathic PEG minimum for activity.

Why This Matters

This evidence demonstrates that DOPE-PEG-Azide is not a universal stealth agent; its efficacy is formulation-dependent, and for specific applications requiring long circulation with saturated lipid matrices, DSPE-PEG-Azide is the functionally superior choice, preventing procurement of an ineffective material.

• [1] S. Hatakeyama et al. Prolonged circulation time in vivo of large unilamellar liposomes composed of distearoyl phosphatidylcholine and cholesterol containing amphipathic poly(ethylene glycol). Biochim. Biophys. Acta. 1992. View Source

Membrane Fusion Propensity: DOPE vs. DSPE Phase Transition Temperature Comparison

The core DOPE lipid in DOPE-PEG-Azide has a well-characterized lamellar (Lα) to inverted hexagonal (HII) phase transition temperature (TH) of approximately 6-12°C under ambient pressure [1][2]. This low TH is a direct consequence of its unsaturated oleoyl chains and is the biophysical basis for its membrane fusion activity, which is critical for endosomal escape and intracellular delivery. In contrast, DSPE, the core lipid in DSPE-PEG-Azide, contains saturated stearoyl chains, resulting in a much higher gel-to-liquid crystalline phase transition temperature (Tm) and does not form non-bilayer HII phases under physiological conditions. While direct functional comparison data for the azide derivatives are not available, this class-level inference is fundamental: the ability of DOPE to form fusogenic non-lamellar structures is a direct consequence of its low TH and is absent in DSPE .

Membrane Fusion

Class-level

DOPE: Lα→HII TH ≈ 6–12°C; DSPE: no HII phase formation.

DOPE enables fusogenic structures for endosomal escape

Class-level inference; verify in azide derivative

Evidence Dimension	Lamellar (Lα) to inverted hexagonal (HII) phase transition temperature (TH)
Target Compound Data	DOPE: TH = ~6-12°C at ambient pressure [1][2]
Comparator Or Baseline	DSPE: Does not form HII phase under physiological conditions; remains in a stable lamellar bilayer phase due to saturated acyl chains.
Quantified Difference	DOPE readily forms fusogenic HII phase at physiological temperatures; DSPE does not.
Conditions	Aqueous lipid dispersions; measured by X-ray diffraction and fluorescence spectroscopy.

Why This Matters

This difference is the primary driver for selecting DOPE-PEG-Azide over DSPE-PEG-Azide for applications requiring membrane fusion, such as gene delivery (siRNA, mRNA) or cytosolic drug release, where endosomal escape is a critical efficiency bottleneck.

• [1] E. Shyamsunder, P. Botos, S. M. Gruner. Comment on: X-ray diffraction study of the effects of pressure on bilayer to nonbilayer lipid membrane phase transitions. J. Chem. Phys. 1989, 90, 1293-1295. View Source
• [2] S. Y. Cheng et al. Frequency-resolved intramolecular excimer fluorescence study of lipid bilayer and nonbilayer phases. Biophys. J. 1993, 65(5), 2225-2233. View Source

Bioorthogonal Conjugation: SPAAC Reaction Rate with PEG-Azide

The terminal azide group on DOPE-PEG-Azide enables rapid, copper-free strain-promoted azide-alkyne cycloaddition (SPAAC) with strained alkynes such as DBCO or BCN. While no direct rate constant has been published for DOPE-PEG-Azide specifically, the reaction kinetics of a PEG-azide conjugate with a cyclooctyne-functionalized POSS core were quantified, establishing a second-order rate constant of 1.9 × 10⁻² M⁻¹ s⁻¹ for SPAAC [1]. This rate is characteristic of the bioorthogonal reaction and provides a class-level benchmark for the expected conjugation kinetics of DOPE-PEG-Azide. The reaction proceeds efficiently in aqueous media without a cytotoxic copper catalyst, enabling functionalization of pre-formed liposomes and LNPs with targeting ligands (e.g., antibodies, peptides) or imaging probes under mild, biocompatible conditions .

SPAAC Rate

Class-level

k = 1.9 × 10⁻² M⁻¹ s⁻¹

Supports copper-free bioconjugation

PEG-azide model benchmark; aqueous, RT

Evidence Dimension	SPAAC reaction rate constant (k)
Target Compound Data	DOPE-PEG-Azide: Reacts with DBCO/BCN via SPAAC (rate not directly measured, but class-level benchmark is 1.9 × 10⁻² M⁻¹ s⁻¹)
Comparator Or Baseline	PEG-azide (model compound): k = 1.9 × 10⁻² M⁻¹ s⁻¹ for reaction with cyclooctyne-functionalized POSS core.
Quantified Difference	Not applicable; provides a benchmark for expected reactivity.
Conditions	Aqueous buffer, room temperature, copper-free conditions.

Why This Matters

This quantitative benchmark supports the use of DOPE-PEG-Azide in streamlined, catalyst-free bioconjugation workflows, which is a key advantage for functionalizing delicate biologics (e.g., antibodies) and for reducing potential copper toxicity in downstream biological assays.

• [1] P. A. Ledin et al. Branched Polyhedral Oligomeric Silsesquioxane Nanoparticles Prepared via Strain-Promoted 1,3-Dipolar Cycloadditions. Langmuir 2015, 31, 29, 8146-8155. View Source

Enhanced Cellular Uptake for Antisense Oligonucleotide Delivery

Liposomal formulations incorporating DOPE-PEG-Azide have been specifically noted for their ability to overcome the inefficient cellular uptake and rapid in vivo clearance that are major obstacles for the therapeutic delivery of antisense oligonucleotides [1][2]. While no direct comparator data is provided in the primary vendor documentation, this property is a key stated advantage over non-PEGylated or non-fusogenic lipid formulations. The combination of PEG's stealth properties (preventing rapid clearance) and DOPE's membrane fusion activity (enhancing intracellular delivery) provides a unique dual mechanism for improving the pharmacokinetics and pharmacodynamics of oligonucleotide payloads, which is a primary driver for the compound's use in nucleic acid delivery research .

Cellular Uptake

Data to verify

Reported improved antisense oligonucleotide delivery vs. unmodified liposomes.

Nucleic acid delivery research context

Qualitative vendor claim; verify in target model

Evidence Dimension	Qualitative improvement in cellular uptake for antisense oligonucleotides
Target Compound Data	DOPE-PEG-Azide-containing liposomes: Overcome inefficient cellular uptake and rapid loss in vivo [1][2].
Comparator Or Baseline	Unmodified liposomes or non-fusogenic liposome formulations.
Quantified Difference	No quantitative data provided; evidence is a stated functional advantage.
Conditions	In vitro and in vivo nucleic acid delivery studies.

Why This Matters

This evidence directly addresses a critical barrier in nucleic acid therapeutics. For procurement decisions, it confirms the compound's relevance for researchers developing improved delivery systems for antisense oligonucleotides, siRNA, and other gene-silencing payloads where endosomal escape and sustained circulation are paramount.

• [1] MedChemExpress. DOPE-PEG-Azide (MW 2000) product description. HY-W591449. View Source
• [2] Hycultec GmbH. DOPE-PEG-Azide (MW 2000) product description. HY-W591449. View Source

Optimal Research and Industrial Application Scenarios for DOPE-PEG-Azide Based on Quantitative Evidence

Targeted Lipid Nanoparticles (LNPs) for Nucleic Acid Delivery Requiring Endosomal Escape

DOPE-PEG-Azide is the preferred lipid anchor for formulating LNPs intended for the intracellular delivery of siRNA, mRNA, or antisense oligonucleotides where efficient endosomal escape is critical. The DOPE core's low Lα-HII phase transition temperature (6-12°C) [1][2] drives membrane fusion and pH-dependent release of nucleic acid cargo into the cytoplasm, a mechanism absent in DSPE-based formulations. The PEG spacer enhances circulation time, and the terminal azide allows for copper-free click conjugation of targeting ligands (e.g., antibodies, aptamers) to the LNP surface for cell-specific delivery . This combination makes it a key component in advanced gene therapy and vaccine research.

Functionalization of Pre-formed Liposomes for In Vitro and In Vivo Imaging

The azide group on DOPE-PEG-Azide enables the post-insertion or post-assembly functionalization of pre-formed liposomes. Using SPAAC (with a reaction rate benchmark of 1.9 × 10⁻² M⁻¹ s⁻¹ for PEG-azide) [3], these vesicles can be efficiently conjugated with DBCO-modified fluorophores (e.g., Cy5, Cy7) or radioisotope chelators under mild, copper-free conditions. This is essential for non-destructive labeling, allowing researchers to track the biodistribution and pharmacokinetics of their liposomal formulations without altering their core physical properties or risking copper-induced toxicity.

Engineering Fusogenic Nanocarriers for pH-Sensitive Drug Release

DOPE-PEG-Azide is the foundational building block for designing pH-sensitive liposomes and nanoparticles. The inherent property of DOPE to form non-bilayer HII phases under mildly acidic conditions, as found in the tumor microenvironment or within intracellular endosomes, is directly leveraged [1]. By incorporating DOPE-PEG-Azide, researchers can create stimuli-responsive carriers that remain stable at physiological pH (7.4) but undergo rapid destabilization and fusion upon exposure to lower pH, thereby releasing encapsulated chemotherapeutics or other payloads specifically at the target site. This is a distinct advantage over formulations using DSPE-PEG-Azide, which remains a stable lamellar phase across all physiological pH ranges.

Modular Design of Multifunctional Nanomedicines via Click Chemistry

The azide handle provides a versatile platform for the modular assembly of complex, multifunctional nanocarriers. Researchers can use DOPE-PEG-Azide as a 'universal' anchoring component that can be selectively coupled to a library of DBCO-functionalized modules, including therapeutic agents (e.g., small molecule drugs, proteins), targeting peptides, and diagnostic probes . This click chemistry approach, which avoids the need for a cytotoxic copper catalyst [3], enables a high degree of synthetic flexibility and reproducibility, allowing for the rapid optimization and screening of various ligand-target combinations for personalized medicine applications.

Application

Selection Property

Validation Focus

LNPs for nucleic acid delivery

Fusogenic lipid anchor (DOPE) with PEG stealth and azide conjugation

Endosomal escape efficiency and transfection efficacy

Liposome functionalization for imaging

Copper-free SPAAC conjugation on liposome surface

Labeling efficiency and biodistribution tracking

pH-sensitive nanocarriers for controlled release

pH-dependent HII phase transition of DOPE

Triggered release kinetics at endosomal pH

Modular assembly of multifunctional nanocarriers

Azide handle for click chemistry with DBCO-functionalized modules

Conjugation reproducibility and ligand density

• [1] E. Shyamsunder, P. Botos, S. M. Gruner. Comment on: X-ray diffraction study of the effects of pressure on bilayer to nonbilayer lipid membrane phase transitions. J. Chem. Phys. 1989, 90, 1293-1295. View Source
• [2] S. Y. Cheng et al. Frequency-resolved intramolecular excimer fluorescence study of lipid bilayer and nonbilayer phases. Biophys. J. 1993, 65(5), 2225-2233. View Source
• [3] P. A. Ledin et al. Branched Polyhedral Oligomeric Silsesquioxane Nanoparticles Prepared via Strain-Promoted 1,3-Dipolar Cycloadditions. Langmuir 2015, 31, 29, 8146-8155. View Source